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Compound of Interest

Compound Name: 3-Ethyl-2,4-dimethylhexane

Cat. No.: B12657095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a plausible and efficient synthesis

pathway for the branched alkane, 3-Ethyl-2,4-dimethylhexane. The Corey-House synthesis is

presented as the core methodology, favored for its versatility in forming carbon-carbon bonds

and its ability to construct unsymmetrical alkanes with good yields.[1][2] This document outlines

the detailed experimental protocols, expected quantitative data, and visual representations of

the synthetic workflow.

Retrosynthetic Analysis and Synthesis Strategy
The target molecule, 3-Ethyl-2,4-dimethylhexane, is an unsymmetrical alkane. A logical

retrosynthetic disconnection is made at the C3-C4 bond, yielding a sec-butyl fragment and a 3-

pentyl fragment. The Corey-House synthesis is an ideal choice for coupling these two

secondary alkyl groups.[3][4] The overall synthetic strategy involves the preparation of a

Gilman reagent, lithium di(sec-butyl)cuprate, which then undergoes a coupling reaction with 3-

bromopentane.[2][5]

Synthesis Pathway
The synthesis of 3-Ethyl-2,4-dimethylhexane is proposed to be carried out in three main

stages:
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Formation of sec-Butyllithium: 2-Chlorobutane is reacted with lithium metal in a non-polar

solvent to form the organolithium reagent, sec-butyllithium.[2][3]

Preparation of Lithium di(sec-butyl)cuprate (Gilman Reagent): The prepared sec-butyllithium

is then reacted with copper(I) iodide in an ethereal solvent at low temperature to form the

Gilman reagent.[1][5]

Coupling Reaction: The Gilman reagent is reacted with 3-bromopentane to yield the final

product, 3-Ethyl-2,4-dimethylhexane.[2][3]
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Step 1: Formation of sec-Butyllithium

Step 2: Preparation of Gilman Reagent

Step 3: Coupling Reaction
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2 Li
dry ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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